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Compound of Interest

Compound Name: N-Boc-piperidine-2-methanol

Cat. No.: B114156

Technical Support Center: N-Boc-piperidine-2-
methanol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for handling and storing N-Boc-
piperidine-2-methanol (CAS: 157634-00-9).

Frequently Asked Questions (FAQSs)

Q1: What are the general properties of N-Boc-piperidine-2-methanol?

Al: N-Boc-piperidine-2-methanol is a white to almost white crystalline powder.[1] It is an
advanced amino acid derivative commonly used in organic synthesis and peptide research.
Key properties are summarized in the table below.

Q2: What are the recommended storage conditions for N-Boc-piperidine-2-methanol?

A2: For long-term stability, it is recommended to store N-Boc-piperidine-2-methanol in a
tightly sealed, light-resistant container under an inert atmosphere (e.g., Argon or Nitrogen).[1]
The storage area should be cool, dry, and well-ventilated.[1][2] While it is stable at room
temperature, some suppliers recommend refrigeration (2-8 °C) for extended storage to
minimize potential thermal degradation.[1]

Q3: In which solvents is N-Boc-piperidine-2-methanol soluble?
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A3: N-Boc-piperidine-2-methanol is soluble in methanol, DMF, and other polar organic
solvents.[3]

Q4: What are the main applications of N-Boc-piperidine-2-methanol in research and
development?

A4: N-Boc-piperidine-2-methanol is a versatile building block in medicinal chemistry and
organic synthesis. It is used in the synthesis of various pharmaceutical intermediates, including
inhibitors of GABA uptake, anti-tumor drugs, and agents for cardiovascular and inflammatory
diseases.[2]

Troubleshooting Guide

Issue 1: The solid N-Boc-piperidine-2-methanol appears
discolored (e.g., yellow).

o Possible Cause: Exposure to air, light, or moisture over time can lead to degradation and
discoloration. The compound may be hygroscopic.[1]

e Solution:

o

Ensure the container is always tightly sealed after use.

[¢]

Store in a dark place or use a light-resistant container.

[¢]

For long-term storage, purge the container with an inert gas like argon or nitrogen.

o

If slight discoloration is observed, it is advisable to check the purity of the material by a
suitable analytical method (e.g., NMR or LC-MS) before use in a critical reaction step.

Issue 2: Difficulty in dissolving N-Boc-piperidine-2-
methanol in a solvent.

» Possible Cause: The chosen solvent may not be appropriate, or the concentration might be
too high. While soluble in polar organic solvents, its solubility may be limited in non-polar
solvents.

e Solution:
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o Refer to the solubility information; methanol and DMF are good starting points.[3]
o Try gentle warming or sonication to aid dissolution.

o If preparing a stock solution, do so at a concentration that is known to be soluble and

stable.

Issue 3: Inconsistent or unexpected reaction outcomes.

e Possible Cause: The purity of N-Boc-piperidine-2-methanol may have been compromised
due to improper storage, leading to the presence of impurities. Alternatively, it may be
reacting with incompatible substances in the reaction mixture.

e Solution:
o Verify the purity of the starting material.

o Ensure that the reaction conditions are free from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[1]

o Review the experimental protocol to ensure all steps were followed correctly.

Quantitative Data
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Property Value Source

CAS Number 157634-00-9 [2][4]

Molecular Formula C11H21NO3 [2][4]

Molecular Weight 215.29 g/mol [2][4]
White to almost white

Appearance , [1]
crystalline powder

Melting Point 74-78 °C [2]

Boiling Point (Predicted)

308.0 £15.0 °C

[2]

Density (Predicted)

1.059 £ 0.06 g/cm3

[2]

Storage Temperature

Room temperature or 2-8 °C

(long-term)

[1]

Solubility

Soluble in Methanol, DMF

[3](5]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of N-Boc-
piperidine-2-methanol

o Materials:

o

[¢]

Volumetric flask

[¢]

o

e Procedure:

N-Boc-piperidine-2-methanol

Anhydrous solvent (e.g., Dichloromethane or Methanol)

Magnetic stirrer and stir bar (optional)

1. Under an inert atmosphere (e.g., in a glovebox or under a stream of argon), weigh the

desired amount of N-Boc-piperidine-2-methanol.
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2. Transfer the solid to the volumetric flask.

3. Add a portion of the anhydrous solvent to the flask, ensuring it does not exceed
approximately 75% of the final volume.

4. Gently swirl the flask or use a magnetic stirrer to dissolve the solid completely. Gentle
warming may be applied if necessary.

5. Once fully dissolved, allow the solution to return to room temperature.
6. Add the anhydrous solvent to the flask until the meniscus reaches the calibration mark.
7. Stopper the flask and invert it several times to ensure a homogenous solution.

8. Store the stock solution in a tightly sealed container, protected from light, and at an
appropriate temperature (typically 2-8 °C).

Protocol 2: N-Boc Protection of 2-Piperidinemethanol

This protocol describes the synthesis of N-Boc-piperidine-2-methanol from 2-
piperidinemethanol.

o Materials:
o 2-Piperidinemethanol
o Di-tert-butyl dicarbonate (Boc20)
o Triethylamine (EtsN)
o Dichloromethane (DCM)
o Water
o Brine
o Anhydrous sodium sulfate (Na2S0a)

o Round-bottom flask
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o Magnetic stirrer and stir bar

o Ice bath

e Procedure:

1. Dissolve 2-piperidinemethanol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask
and cool the solution to 0 °C in an ice bath.[6]

2. Add triethylamine (1.1 eq) to the cooled solution.[6]

3. Slowly add a solution of di-tert-butyl dicarbonate (Bocz20, 1.1 eq) in DCM dropwise to the
reaction mixture.[6]

4. Allow the reaction mixture to warm to room temperature and stir for 12 hours.[6]
5. Quench the reaction by adding water and separate the organic layer.[6]
6. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and then filter.[6]

7. Concentrate the organic layer under reduced pressure to yield N-Boc-piperidine-2-
methanol.[6]

Visualizations
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Caption: Troubleshooting workflow for N-Boc-piperidine-2-methanol issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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